2-(1,3-benzoxazol-2-ylthio)-N-cyclohexylacetamide

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-cyclohexylacetamide
• InChI: InChI=1S/C15H18N2O2S/c18-14(16-11-6-2-1-3-7-11)10-20-15-17-12-8-4-5-9-13(12)19-15/h4-5,8-9,11H,1-3,6-7,10H2,(H,16,18)
• InChI Key: PEJRZXBFXSFSNQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NC3=CC=CC=C3O2
• Molecular Formula: C15H18N2O2S
• Molecular Weight: 290.4 g/mol

Description

2-(1,3-benzoxazol-2-ylthio)-N-cyclohexylacetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have unique properties that make it useful in a variety of fields, including biochemistry, pharmacology, and neuroscience. In

Scientific Research Applications

2-(1,3-benzoxazol-2-ylthio)-N-cyclohexylacetamide has been found to have a wide range of applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where this compound has been shown to have potential as a neuroprotective agent. It has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of 2-(1,3-benzoxazol-2-ylthio)-N-cyclohexylacetamide is not fully understood, but it is believed to work by modulating the activity of certain enzymes and receptors in the brain. Specifically, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This leads to an increase in acetylcholine levels in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
In addition to its effects on the brain, 2-(1,3-benzoxazol-2-ylthio)-N-cyclohexylacetamide has also been shown to have other biochemical and physiological effects. For example, it has been found to have antioxidant properties, which can help protect cells from damage caused by free radicals. It has also been shown to have anti-inflammatory effects, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,3-benzoxazol-2-ylthio)-N-cyclohexylacetamide in lab experiments is its well-established synthesis method. This makes it easy to obtain and use in experiments. Additionally, it has been shown to have a wide range of potential applications, which makes it a versatile compound for researchers to work with.
However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which can make it difficult to design experiments to study its effects. Additionally, more research is needed to fully understand its potential side effects and toxicity.

Future Directions

There are several future directions for research on 2-(1,3-benzoxazol-2-ylthio)-N-cyclohexylacetamide. One area of research is in the development of new neuroprotective agents for the treatment of neurodegenerative disorders. Additionally, more research is needed to fully understand the compound's mechanism of action and potential side effects. Finally, there is potential for this compound to be used in the development of new drugs for a wide range of applications, including cancer treatment and cardiovascular disease.

Synthesis Methods

The synthesis of 2-(1,3-benzoxazol-2-ylthio)-N-cyclohexylacetamide involves a multi-step process that begins with the reaction of 2-aminophenol with carbon disulfide to form 2-mercaptobenzoxazole. This compound is then reacted with cyclohexylamine and acetic anhydride to produce the final product. The synthesis method is well-established and has been published in several scientific journals.